Cas no 1781528-33-3 (5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol)

• Product Name: 5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol
• CAS No: 1781528-33-3
• MF: C₆H₆F₃NOS
• MW: 197.178150653839
• CID: 5691420
• PubChem ID: 105450427
• Update Time: 2023-11-24

5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• EN300-1599468
• 1781528-33-3
• [5-Methyl-4-(trifluoromethyl)-1,3-thiazol-2-yl]methanol
• 2-Thiazolemethanol, 5-methyl-4-(trifluoromethyl)-
• 5-methyl-4-(trifluoromethyl)-1,3-thiazol-2-ylmethanol

• Inchi： 1S/C6H6F3NOS/c1-3-5(6(7,8)9)10-4(2-11)12-3/h11H,2H2,1H3
• InChI Key： JWCYEEYNZZTIMJ-UHFFFAOYSA-N
• SMILES： S1C(CO)=NC(C(F)(F)F)=C1C

Computed Properties

• Exact Mass: 197.01221947g/mol
• Monoisotopic Mass: 197.01221947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 222.7±40.0 °C(Predicted)
• pka: 12.82±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles